Adefovir
Adefovir
Adefovir dipivoxil is an acyclic nucleotide analogue of adenosine used either alone or in combination with other agents as therapy of chronic hepatitis B. Adefovir does not appear to be a significant cause of drug induced liver injury, but initiation of therapy and sudden withdrawal of therapy can induce a transient exacerbation of the underlying hepatitis B.
Adefovir is a nucleoside reverse transcriptase inhibitor analog of adenosine with activity against hepatitis B virus (HBV), herpes virus, and human immunodeficiency virus (HIV).
Adefovir is a member of the class of phosphonic acids that is methylphosphonic acid in which one of the methyl hydrogens has been replaced by a 2-(6-amino-9H-purin-9-yl)ethoxy group. An inhibitor of HIV-1 reverse transcriptase, the bis(t-butoxycarbonyloxymethyl) ester (dipivoxil ester) prodrug is used to treat chronic hepatitis B viral infection. It has a role as a HIV-1 reverse transcriptase inhibitor, a drug metabolite, an antiviral drug, a nephrotoxic agent and a DNA synthesis inhibitor. It is a member of 6-aminopurines, an ether and a member of phosphonic acids. It derives from an adenine. It is a conjugate acid of an adefovir(1-).
Adefovir is a nucleoside reverse transcriptase inhibitor analog of adenosine with activity against hepatitis B virus (HBV), herpes virus, and human immunodeficiency virus (HIV).
Adefovir is a member of the class of phosphonic acids that is methylphosphonic acid in which one of the methyl hydrogens has been replaced by a 2-(6-amino-9H-purin-9-yl)ethoxy group. An inhibitor of HIV-1 reverse transcriptase, the bis(t-butoxycarbonyloxymethyl) ester (dipivoxil ester) prodrug is used to treat chronic hepatitis B viral infection. It has a role as a HIV-1 reverse transcriptase inhibitor, a drug metabolite, an antiviral drug, a nephrotoxic agent and a DNA synthesis inhibitor. It is a member of 6-aminopurines, an ether and a member of phosphonic acids. It derives from an adenine. It is a conjugate acid of an adefovir(1-).
Brand Name:
Vulcanchem
CAS No.:
106941-25-7
VCID:
VC0194249
InChI:
InChI=1S/C8H12N5O4P/c9-7-6-8(11-3-10-7)13(4-12-6)1-2-17-5-18(14,15)16/h3-4H,1-2,5H2,(H2,9,10,11)(H2,14,15,16)
SMILES:
C1=NC(=C2C(=N1)N(C=N2)CCOCP(=O)(O)O)N
Molecular Formula:
C8H12N5O4P
Molecular Weight:
273.19 g/mol
Adefovir
CAS No.: 106941-25-7
Impurities
VCID: VC0194249
Molecular Formula: C8H12N5O4P
Molecular Weight: 273.19 g/mol
Purity: > 95%
| CAS No. | 106941-25-7 |
|---|---|
| Product Name | Adefovir |
| Molecular Formula | C8H12N5O4P |
| Molecular Weight | 273.19 g/mol |
| IUPAC Name | 2-(6-aminopurin-9-yl)ethoxymethylphosphonic acid |
| Standard InChI | InChI=1S/C8H12N5O4P/c9-7-6-8(11-3-10-7)13(4-12-6)1-2-17-5-18(14,15)16/h3-4H,1-2,5H2,(H2,9,10,11)(H2,14,15,16) |
| Standard InChIKey | SUPKOOSCJHTBAH-UHFFFAOYSA-N |
| SMILES | C1=NC(=C2C(=N1)N(C=N2)CCOCP(=O)(O)O)N |
| Canonical SMILES | C1=NC(=C2C(=N1)N(C=N2)CCOCP(=O)(O)O)N |
| Appearance | Off-White to Light Brown Solid |
| Colorform | Off-white crystalline solid |
| Melting Point | >250 °C |
| Description | Adefovir dipivoxil is an acyclic nucleotide analogue of adenosine used either alone or in combination with other agents as therapy of chronic hepatitis B. Adefovir does not appear to be a significant cause of drug induced liver injury, but initiation of therapy and sudden withdrawal of therapy can induce a transient exacerbation of the underlying hepatitis B. Adefovir is a nucleoside reverse transcriptase inhibitor analog of adenosine with activity against hepatitis B virus (HBV), herpes virus, and human immunodeficiency virus (HIV). Adefovir is a member of the class of phosphonic acids that is methylphosphonic acid in which one of the methyl hydrogens has been replaced by a 2-(6-amino-9H-purin-9-yl)ethoxy group. An inhibitor of HIV-1 reverse transcriptase, the bis(t-butoxycarbonyloxymethyl) ester (dipivoxil ester) prodrug is used to treat chronic hepatitis B viral infection. It has a role as a HIV-1 reverse transcriptase inhibitor, a drug metabolite, an antiviral drug, a nephrotoxic agent and a DNA synthesis inhibitor. It is a member of 6-aminopurines, an ether and a member of phosphonic acids. It derives from an adenine. It is a conjugate acid of an adefovir(1-). |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Solubility | In water, 7.64X10+4 mg/L at 25 °C (est) |
| Synonyms | P-[[2-(6-Amino-9H-purin-9-yl)ethoxy]methyl]phosphonic Acid; 9-(2-Phosphonylmethoxyethyl)adenine; |
| Vapor Pressure | 6.06X10-11 mm Hg at 25 °C (est) |
| PubChem Compound | 60172 |
| Last Modified | Nov 11 2021 |
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